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Compound of Interest

Compound Name:
[1-(2-Fluoro-phenyl)-cyclopropyl]-

methanol

CAS No.: 886366-22-9

Cat. No.: B12613084

Get Quote

Part 1: Executive Summary & Compound Identity[1]
[1-(2-Fluoro-phenyl)-cyclopropyl]-methanol (CAS 886366-22-9) is a critical chiral building

block, most notably serving as a key intermediate in the synthesis of Prasugrel, a

thienopyridine class platelet inhibitor.[1]

In drug development, this molecule presents a unique solubility challenge due to the

juxtaposition of a lipophilic fluorophenyl ring and a strained, hydrophobic cyclopropyl moiety

against a hydrophilic hydroxymethyl group. Understanding its solubility profile is not merely an

analytical exercise but a requirement for optimizing yield during nucleophilic substitution

reactions and subsequent purification via crystallization.
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Property Value / Description

CAS Number 886366-22-9

Molecular Formula C₁₀H₁₁FO

Molecular Weight 166.19 g/mol

Physical State Low-melting solid or viscous oil (ambient)

Predicted LogP 2.1 – 2.5 (Lipophilic)

pKa >15 (Neutral Alcohol)

Key Structural Features
1,1-disubstituted cyclopropane; ortho-fluorine

substitution

Part 2: Solubility Profile & Solvent Classification[1]
The solubility of [1-(2-Fluoro-phenyl)-cyclopropyl]-methanol is governed by the competition

between the hydrophobic bulk of the fluorophenyl-cyclopropyl scaffold and the hydrogen-

bonding capability of the primary alcohol.[1]

Aqueous Solubility & pH Dependency[3]
Water:Practically Insoluble (< 0.1 mg/mL).

Mechanism:[1] The hydrophobic surface area of the fluorophenyl and cyclopropyl groups

overwhelms the single hydroxyl group.

pH Effect: Negligible. As a neutral alcohol, the compound does not ionize in the physiological

pH range (1–14). Solubility will not significantly change with pH buffers unless extreme

conditions (super-acids/bases) induce chemical degradation (e.g., ring opening).

Organic Solvent Profile
The following classification guides solvent selection for reaction monitoring (LCMS) and

purification (crystallization).
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Solvent Class Solubility Rating Process Utility

Alcohols (MeOH, EtOH, IPA) High (> 100 mg/mL)

Primary solvents for reaction

and transfers.[1] Good for

"Solvent" in crystallization.

Chlorinated (DCM, Chloroform) High (> 100 mg/mL)
Excellent for extraction from

aqueous workups.

Polar Aprotic (DMSO, DMF,

ACN)
High (> 100 mg/mL)

Preferred for nucleophilic

substitution reactions; difficult

to remove.

Esters (Ethyl Acetate, IPAc) Moderate to High

Ideal for extraction and as the

"Good Solvent" in

recrystallization.

Aromatics (Toluene) Moderate

Temperature-dependent.[1]

High solubility at >60°C;

moderate at 20°C.

Alkanes (Hexane, Heptane) Low (< 5 mg/mL)
Anti-solvent. Critical for forcing

precipitation/crystallization.

Part 3: Experimental Protocol (Self-Validating
System)
To determine the exact solubility limit for your specific batch (which may vary with polymorphic

form or purity), use this Thermodynamic Equilibrium Protocol. This method is superior to kinetic

estimation because it accounts for the slow dissolution kinetics typical of crystalline

intermediates.

Workflow Visualization
The following diagram outlines the decision logic for solubility screening and solvent selection.
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Critical Parameters

Start: Solid Sample
CAS 886366-22-9

Step 1: Visual Screening
(Solvent Addition)

 Add 10 vol solvent

Dissolved?

Step 2: HPLC Quantitation
(Saturated Supernatant)

 No (Suspension)

Process Decision

 Yes (High Sol)

Alternative: Gravimetric
(Evaporation)

 Validation  Exact mg/mL Data

Temp: 25°C vs 50°C Equilibration: 24h

Click to download full resolution via product page

Caption: Logical workflow for determining thermodynamic solubility limits, distinguishing

between high-solubility qualitative checks and quantitative saturation points.

Step-by-Step Methodology
1. Preparation of Saturated Solutions (Shake-Flask Method)
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Action: Weigh approx. 50 mg of [1-(2-Fluoro-phenyl)-cyclopropyl]-methanol into a 4 mL

glass vial.

Solvent Addition: Add 250 µL of the target solvent (Water, MeOH, Toluene, Hexane).

Observation:

Clear Solution: Solubility is >200 mg/mL. Stop.

Suspension: Solubility is <200 mg/mL. Proceed.

Equilibration: Agitate at 25°C (or target process temp) for 24 hours at 750 rpm. Why? This

ensures the solid-liquid equilibrium is reached, avoiding supersaturation errors.[1]

2. Phase Separation

Action: Centrifuge the suspension at 10,000 rpm for 5 minutes (or filter through a 0.22 µm

PTFE filter).

Critical Check: Ensure the filtrate is perfectly clear. Any turbidity indicates micro-crystals that

will skew results high.

3. Quantification (HPLC-UV)

Dilution: Dilute the supernatant 100x with Acetonitrile/Water (50:50).

Analysis: Inject onto a C18 column (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase: ACN/Water gradient (typical retention time ~4-6 min due to lipophilicity).[1]

Detection: UV at 210 nm (general) or 254 nm (phenyl ring absorption).

Calculation: Compare peak area against a 5-point standard curve (0.1 – 1.0 mg/mL).

Part 4: Process Implications (Crystallization &
Extraction)[1]
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The solubility profile dictates the purification strategy. For [1-(2-Fluoro-phenyl)-cyclopropyl]-
methanol, a Cooling + Anti-solvent Crystallization is most effective.[1]

Extraction: Following synthesis, quench the reaction with water and extract into DCM or

Ethyl Acetate. The compound will partition almost exclusively into the organic layer (LogP >

2).

Crystallization System:

Dissolve crude oil in warm Ethyl Acetate or Toluene (50-60°C).

Slowly add Hexane or Heptane (Anti-solvent) until slight turbidity persists.

Cool slowly to 0-5°C.

Result: The hydrophobic cyclopropyl-fluorophenyl core drives precipitation in the non-polar

environment, yielding high-purity solids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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